![molecular formula C16H21NO5 B6201146 4-[(2S)-4-[(tert-butoxy)carbonyl]morpholin-2-yl]benzoic acid CAS No. 1131220-40-0](/img/no-structure.png)
4-[(2S)-4-[(tert-butoxy)carbonyl]morpholin-2-yl]benzoic acid
Overview
Description
The compound is a benzoic acid derivative with a morpholine ring and a tert-butoxycarbonyl (Boc) protecting group . The Boc group is commonly used in organic synthesis to protect amines .
Molecular Structure Analysis
The molecular structure would consist of a benzoic acid moiety, a morpholine ring, and a Boc group . The exact structure would depend on the positions of these groups in the molecule.Chemical Reactions Analysis
As a benzoic acid derivative, this compound would likely undergo reactions typical of carboxylic acids, such as esterification and amide formation . The Boc group could be removed under acidic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make it polar and capable of forming hydrogen bonds .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(2S)-4-[(tert-butoxy)carbonyl]morpholin-2-yl]benzoic acid involves the protection of the morpholine group, followed by the introduction of the benzoic acid moiety. The tert-butoxycarbonyl (Boc) group is used as a protecting group for the morpholine nitrogen. The benzoic acid moiety is introduced through a nucleophilic substitution reaction using 4-bromobenzoic acid as the starting material.", "Starting Materials": ["4-bromobenzoic acid", "morpholine", "tert-butyl chloroformate", "triethylamine", "diisopropylethylamine", "N,N-dimethylformamide (DMF)", "dichloromethane (DCM)", "sodium bicarbonate", "sodium hydroxide", "hydrochloric acid", "ethanol"], "Reaction": ["1. Protection of morpholine: Morpholine is treated with tert-butyl chloroformate and triethylamine in DCM to form the Boc-protected morpholine.", "2. Nucleophilic substitution: The Boc-protected morpholine is reacted with 4-bromobenzoic acid in the presence of diisopropylethylamine and DMF to form the desired product, 4-[(2S)-4-[(tert-butoxy)carbonyl]morpholin-2-yl]benzoic acid.", "3. Deprotection: The Boc group is removed using sodium bicarbonate and ethanol to obtain the final product." ] } | |
| 1131220-40-0 | |
Molecular Formula |
C16H21NO5 |
Molecular Weight |
307.34 g/mol |
IUPAC Name |
4-[(2S)-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]benzoic acid |
InChI |
InChI=1S/C16H21NO5/c1-16(2,3)22-15(20)17-8-9-21-13(10-17)11-4-6-12(7-5-11)14(18)19/h4-7,13H,8-10H2,1-3H3,(H,18,19)/t13-/m1/s1 |
InChI Key |
BWLHTRAQVOVRCJ-CYBMUJFWSA-N |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCO[C@H](C1)C2=CC=C(C=C2)C(=O)O |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC(C1)C2=CC=C(C=C2)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
